2-(3-Chloropropyl)-2-thiophen-2-yl[1,3]dioxolane

• CAS No.: 54286-40-7
• Molecular Formula: C10H13ClO2S
• Molecular Weight: 232.73 g/mol
• IUPAC Name: 2-(3-chloropropyl)-2-thiophen-2-yl-1,3-dioxolane
• InChI: InChI=1S/C10H13ClO2S/c11-5-2-4-10(12-6-7-13-10)9-3-1-8-14-9/h1,3,8H,2,4-7H2
• InChI Key: DBCXJQQFDACOQP-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)(CCCCl)C2=CC=CS2

Description

2-(3-Chloropropyl)-2-thiophen-2-yl[1,3]dioxolane is a useful research compound. Its molecular formula is C10H13ClO2S and its molecular weight is 232.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Add 4-chloro-1-thiophen-2-yl-butan-1-one (10 g, 53 mmol), ethylene glycol (8.14 g, 131.2 mmol) and p-toluene sulfonic acid (362 mg, 1.6 mmol) to benzene (150 mL) and heat at reflux for 16 h under a water trap. Cool the reaction to RT and wash with 1 N NaOH solution (100 mL) and brine (150 mL). Dry (sodium sulfate) and concentrate to give the title product as a dark oil (12 g, 97%).